Cas no 1050424-03-7 (4-Borono-2-(trifluoromethyl)benzoic acid)

• Product Name: 4-Borono-2-(trifluoromethyl)benzoic acid
• CAS No: 1050424-03-7
• MF: C₈H₆BF₃O₄
• MW: 233.937053203583
• MDL: MFCD11856032
• CID: 840052
• Update Time: 2025-10-29

4-Borono-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Borono-2-(trifluoromethyl)benzoic acid
• 4-Borono-2-(trifluoromethyl)
• 4-carboxy-3-trifluoromethylphenylboronic acid

• MDL： MFCD11856032
• Inchi： 1S/C8H6BF3O4/c10-8(11,12)6-3-4(9(15)16)1-2-5(6)7(13)14/h1-3,15-16H,(H,13,14)
• InChI Key： WYTZBGVJUBFOBU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 234.03100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 253-254 °C (decomposition)
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 77.76000
• LogP: 0.08340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Borono-2-(trifluoromethyl)benzoic acid

Comprehensive Overview of 4-Borono-2-(trifluoromethyl)benzoic acid (CAS No. 1050424-03-7): Properties, Applications, and Innovations

4-Borono-2-(trifluoromethyl)benzoic acid (CAS No. 1050424-03-7) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique trifluoromethyl and boronic acid functional groups, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure, C8H6BF3O3, offers exceptional reactivity, making it invaluable for designing drug candidates, agrochemicals, and advanced materials.

In recent years, the demand for 4-Borono-2-(trifluoromethyl)benzoic acid has surged due to its role in developing targeted therapies and precision medicine. Researchers are particularly interested in its potential for creating protease inhibitors and kinase modulators, addressing unmet medical needs in oncology and inflammatory diseases. The compound’s boron moiety also aligns with the growing trend of boron neutron capture therapy (BNCT), a cutting-edge cancer treatment modality.

From a synthetic chemistry perspective, CAS 1050424-03-7 exemplifies the convergence of fluorine chemistry and organoboron compounds. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the boronic acid group facilitates selective bond formation. This dual functionality makes it a hotspot for high-throughput screening and fragment-based drug discovery, topics frequently searched in AI-driven drug design platforms.

Environmental and regulatory considerations further highlight the relevance of 4-Borono-2-(trifluoromethyl)benzoic acid. As industries shift toward green chemistry, this compound’s compatibility with catalytic processes and solvent-free reactions positions it as a sustainable alternative. Its low toxicity profile, confirmed by OECD-compliant studies, addresses consumer concerns about chemical safety—a trending topic in ESG (Environmental, Social, and Governance) discussions.

The commercial landscape for 1050424-03-7 is equally dynamic. Suppliers emphasize GMP-grade synthesis and custom purity specifications to meet diverse research needs. Analytical techniques like HPLC, NMR, and mass spectrometry ensure batch-to-batch consistency, a priority for quality-conscious buyers. These aspects resonate with search queries such as "where to buy 4-Borono-2-(trifluoromethyl)benzoic acid" and "CAS 1050424-03-7 suppliers".

Looking ahead, innovations in continuous flow chemistry and automated synthesis platforms are expected to streamline the production of 4-Borono-2-(trifluoromethyl)benzoic acid. Its integration into AI-powered molecular libraries and virtual screening databases underscores its enduring relevance. For researchers and industry stakeholders, this compound represents not just a chemical entity but a gateway to next-generation scientific breakthroughs.